8-Amino-3,7-dihydropurin-6-one
Cat. No. B116433
CAS RN:
45893-20-7
M. Wt: 151.13 g/mol
InChI Key: NVDXOOZGKFFGDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Scientific Research Applications
Diuretic Activity
- Scientific Field: Medicine, Pharmacology
- Summary of Application: 8-Amino-3,7-dihydropurin-6-one is a potential biologically active compound. It has been studied for its physicochemical properties and diuretic activity .
- Methods of Application: A method was developed for preparing previously unreported 8-amino-substituted 7-ethyltheophyllines. The starting synthon was 8-bromo-7-ethyltheohylline. The presence of the Br atom in it made it a versatile starting compound for producing various 8 C -, N -, S -, and O -substituted 7-ethyltheophyllines .
- Results or Outcomes: The synthesized aminotheophyllines were white crystalline compounds that were insoluble in H2O and soluble in alcohols, dioxane, DMF, and DMSO .
Therapeutic Uses
- Scientific Field: Medicine
- Summary of Application: Amino acids, including 8-Amino-3,7-dihydropurin-6-one, play several roles in the body. They are essential in the synthesis of proteins and precursors in the formation of secondary metabolism molecules .
- Methods of Application: The use of amino acids in medicine today continues to be explored using clinical research and applications .
- Results or Outcomes: Amino acids participate in various physiological processes, such as skeletal muscle function, atrophic conditions, sarcopenia, and cancer. They play key roles in cell signalling, homeostasis, gene expression, synthesis of hormones, phosphorylation of proteins and also possess antioxidant abilities .
Synthesis of Diazonium Coupling Products
- Scientific Field: Chemistry
- Summary of Application: 8-Amino-3,7-dihydropurin-6-one is used in the synthesis of diazonium coupling products .
- Methods of Application: A series of new 8-arylhydrazono-2-(benzylsulfanyl)-7H-purin-6-ones were synthesized. Their electronic absorption spectra in different organic solvents of varying polarities were investigated and their acid dissociation constants in both the ground and excited states were determined spectrophotometrically .
- Results or Outcomes: The tautomeric structures of such products were elucidated by spectral analyses. The results indicated that the studied compounds exist predominantly in the hydrazone tautomeric form in both the ground and excited states .
Pharmaceutical Intermediates
- Scientific Field: Pharmaceutical Chemistry
- Summary of Application: 8-Amino-3,7-dihydropurin-6-one is used as an intermediate in the synthesis of various pharmaceutical compounds .
- Methods of Application: The compound is used in the synthesis of various pharmaceutical products. The specific methods of application would depend on the particular pharmaceutical compound being synthesized .
- Results or Outcomes: The use of 8-Amino-3,7-dihydropurin-6-one as an intermediate has enabled the synthesis of a wide range of pharmaceutical compounds .
Chemosensing of Carcinogenic Heterocyclic Aromatic Amine
- Scientific Field: Biochemistry
- Summary of Application: 8-Amino-3,7-dihydropurin-6-one is used in the development of an impedimetric chemosensor for the selective determination of a 2-amino-3,7,8-trimethyl-3H-imidazo[4,5-f]quinoxaline (7,8-DiMeIQx) HAA . HAAs are generated in meat and fish processed at high temperatures and are considered to be potent hazardous carcinogens .
- Methods of Application: The chemosensor was developed by synthesizing a nucleobase-functionalized molecularly imprinted polymer (MIP) as the recognition unit .
- Results or Outcomes: The chemosensor allowed for the selective impedimetric determination of 7,8-DiMeIQx in the 47 to 400 μM linear dynamic concentration range with a limit of detection of 15.5 μM .
Synthesis of Triazolopyrimidines
- Scientific Field: Organic Chemistry
- Summary of Application: 8-Amino-3,7-dihydropurin-6-one is used in the synthesis of novel 5-amino-7-aryl-7,8-dihydro-[1,2,4] triazolo[4,3-a]-pyrimidine-6-carbonitriles .
- Methods of Application: The compounds were synthesized by a one-pot reaction of 3-amino-1,2,4-triazole, malononitrile and aryl aldehydes in the presence of 20 mol% NaOH in ethanol under heating or ultrasonic irradiation .
- Results or Outcomes: The structures of the target compounds were confirmed by inspection of their 1H- NMR, 13C-NMR, IR and MS spectra .
properties
IUPAC Name |
8-amino-1,7-dihydropurin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5O/c6-5-9-2-3(10-5)7-1-8-4(2)11/h1H,(H4,6,7,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDXOOZGKFFGDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=O)N1)NC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50964300 |
Source
|
| Record name | 8-Imino-8,9-dihydro-7H-purin-6-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50964300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Amino-3,7-dihydropurin-6-one | |
CAS RN |
4961-81-3, 45893-20-7 |
Source
|
| Record name | 8-Imino-8,9-dihydro-7H-purin-6-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50964300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-amino-6,7-dihydro-1H-purin-6-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
1
Citations
Dendrite morphology regulates how a postsynaptic neuron receives information from presynaptic neurons. The specific patterning of dendrite branches is promoted by extrinsic and …
Number of citations: 5
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